Cas no 1388031-14-8 (4-Bromo-7-methyl-1H-benzo[d]imidazol-2(3H)-one)
4-Bromo-7-methyl-1H-benzo[d]imidazol-2(3H)-one Chemical and Physical Properties
Names and Identifiers
-
- 4-Bromo-7-methyl-1H-benzo[d]imidazol-2(3H)-one
- 4-Bromo-7-methyl-1H-benzo[d]imidazol-2-ol
-
- Inchi: 1S/C8H7BrN2O/c1-4-2-3-5(9)7-6(4)10-8(12)11-7/h2-3H,1H3,(H2,10,11,12)
- InChI Key: XEADTQPTFXQSTB-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C)C2=C1NC(N2)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 209
- XLogP3: 1.6
- Topological Polar Surface Area: 41.1
4-Bromo-7-methyl-1H-benzo[d]imidazol-2(3H)-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A069005285-1g |
4-Bromo-7-methyl-1H-benzo[d]imidazol-2(3H)-one |
1388031-14-8 | 95% | 1g |
$768.60 | 2022-04-02 | |
| Alichem | A069005285-5g |
4-Bromo-7-methyl-1H-benzo[d]imidazol-2(3H)-one |
1388031-14-8 | 95% | 5g |
$2,271.56 | 2022-04-02 | |
| Ambeed | A601279-1g |
4-Bromo-7-methyl-1H-benzo[d]imidazol-2(3H)-one |
1388031-14-8 | 95+% | 1g |
$717.0 | 2024-04-24 |
4-Bromo-7-methyl-1H-benzo[d]imidazol-2(3H)-one Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
Additional information on 4-Bromo-7-methyl-1H-benzo[d]imidazol-2(3H)-one
4-Bromo-7-methyl-1H-benzo[d]imidazol-2(3H)-one: A Comprehensive Overview
The compound 4-Bromo-7-methyl-1H-benzo[d]imidazol-2(3H)-one, with the CAS number 1388031-14-8, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of imidazolones, which are known for their versatile applications in drug design and materials science. The structure of this molecule features a benzo[d]imidazole ring system with a bromine substituent at position 4 and a methyl group at position 7, along with a ketone group at position 2. These structural elements contribute to its unique chemical properties and potential biological activities.
Recent studies have highlighted the importance of benzo[d]imidazolones as scaffolds for the development of novel therapeutic agents. The presence of the bromine atom in this compound introduces electron-withdrawing effects, which can influence its reactivity and binding affinity to biological targets. Similarly, the methyl group at position 7 adds steric bulk, potentially enhancing its stability or altering its pharmacokinetic profile. The ketone group at position 2 plays a critical role in hydrogen bonding interactions, making this compound a promising candidate for enzyme inhibition studies.
In terms of synthesis, 4-Bromo-7-methyl-1H-benzo[d]imidazol-2(3H)-one can be prepared through various routes, including condensation reactions involving amino carbonyl compounds and aromatic aldehydes or ketones. Researchers have explored the use of microwave-assisted synthesis to optimize reaction conditions, leading to higher yields and shorter reaction times. This approach not only enhances the efficiency of the synthesis process but also aligns with the growing trend toward sustainable chemical practices.
The biological activity of this compound has been extensively investigated in recent years. In vitro studies have demonstrated its potential as an inhibitor of several key enzymes implicated in diseases such as cancer and neurodegenerative disorders. For instance, it has shown promising results in inhibiting histone deacetylases (HDACs), which are targets for anti-cancer therapies. Additionally, its ability to modulate kinase activity suggests its potential application in the treatment of inflammatory diseases.
Beyond its therapeutic applications, 4-Bromo-7-methyl-1H-benzo[d]imidazol-2(3H)-one has also found utility in materials science. Its aromaticity and heterocyclic structure make it a suitable candidate for use in organic electronics, particularly as a component in light-emitting diodes (LEDs) and photovoltaic devices. Recent advancements in computational chemistry have enabled researchers to predict its electronic properties with greater accuracy, facilitating its integration into advanced materials.
In conclusion, 4-Bromo-7-methyl-1H-benzo[d]imidazol-2(3H)-one is a multifaceted compound with significant potential across diverse fields. Its unique structure, combined with cutting-edge synthetic methods and biological insights, positions it as a valuable tool for future research and development. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is poised to make meaningful contributions to both medicine and materials science.
1388031-14-8 (4-Bromo-7-methyl-1H-benzo[d]imidazol-2(3H)-one) Related Products
- 96222-57-0(5-amino-6-bromo-2,3-dihydro-1H-1,3-benzodiazol-2-one)
- 56025-98-0(1-[2-Methyl-5-[(2,4,6-tribromophenyl)carbamoylamino]phenyl]-3-(2,4,6-tribromophenyl)urea)
- 445001-20-7(1-(2-bromo-4-methylphenyl)-3-(3-methylphenyl)urea)
- 100331-40-6(Urea, N-(2-bromo-4,6-dimethylphenyl)-N'-methyl-)
- 931374-49-1(1,3-Bis-(4-bromo-2-methyl-phenyl)-urea)
- 88312-99-6(Urea, N,N'-bis(2-bromo-4-methylphenyl)-)
- 13142-02-4(Urea, N-(4-bromophenyl)-N'-(2-methylphenyl)-)
- 305849-10-9(Urea, N-(2-bromo-4-methylphenyl)-N'-phenyl-)
- 634602-95-2(2H-BENZIMIDAZOL-2-ONE, 4,5,7-TRIBROMO-1,3-DIHYDRO-6-METHYL-)
- 40644-16-4(4-bromo-1,3-dihydrobenzimidazol-2-one)